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Compound of Interest

Compound Name: 2-Ethylhex-5-en-1-ol

Cat. No.: B041564

2-Ethylhex-5-en-1-ol: A Technical Guide for
Researchers

An In-depth Examination of a Chiral Unsaturated Alcohol for Advanced Research and
Development

This technical guide provides a comprehensive overview of 2-Ethylhex-5-en-1-ol, a chiral
unsaturated alcohol with potential applications in synthetic chemistry and drug development.
Due to the limited availability of published data on this specific molecule, this document
summarizes its known properties and provides context through data on structurally related
compounds. It is intended to serve as a foundational resource for researchers, scientists, and
drug development professionals interested in exploring the potential of this and similar
chemical entities.

Physicochemical Properties

2-Ethylhex-5-en-1-ol is a C8 unsaturated alcohol. While extensive experimental data is not
readily available in the literature, its fundamental properties have been computed and are
available through public databases. These properties are crucial for its handling,
characterization, and application in experimental settings.

Table 1: Physicochemical and Computed Properties of 2-Ethylhex-5-en-1-ol
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Property Value Source
Chemical Formula CsH160 PubChem
Molecular Weight 128.21 g/mol PubChem

CAS Number 270594-13-3 ChemicalBook][1]
Appearance Colorless liquid (predicted)

Boiling Point 181.6 £ 19.0 °C (Predicted) ECHEMI[2]
Density 0.834 £ 0.06 g/cm3 (Predicted) ECHEMI[2]

pKa 15.02 + 0.10 (Predicted) ECHEMI[2]
LogP (Computed) 2.2 PubChem
Topological Polar Surface Area  20.2 A2 PubChem

Discovery and Natural Occurrence

To date, there is no specific information available in the scientific literature detailing the initial
discovery or isolation of 2-Ethylhex-5-en-1-ol. Furthermore, while other unsaturated C8
alcohols are known to occur in nature, there are no published reports confirming the natural
occurrence of 2-Ethylhex-5-en-1-ol in any plant, animal, or microorganism. A related isomer, 2-
ethylhex-1-en-1-ol, has been reported in Bellis perennis.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Ethylhex-5-en-1-ol are
not currently available. However, based on established principles of organic synthesis and
methodologies for structurally similar compounds, a plausible synthetic route can be proposed.
The stereoselective synthesis of the chiral center at the C2 position would be a key
consideration for many applications.

Proposed Retrosynthetic Analysis and Synthetic
Workflow
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A logical approach to the synthesis of 2-Ethylhex-5-en-1-ol involves the alkylation of a suitable
C2 synthon followed by the reduction of a carbonyl group. A potential retrosynthetic pathway is
outlined below.

2-Ethylhex-5-en-1-ol

Ethyl 2-formylhex-5-enoate

Alkylation & Decarboxylation Alkylation

Diethyl malonate

Allyl bromide

Ethyl bromide

Click to download full resolution via product page

Caption: Proposed retrosynthetic pathway for 2-Ethylhex-5-en-1-ol.

Detailed Proposed Experimental Protocol

This protocol is a representative example and has not been experimentally validated.
Step 1: Synthesis of Diethyl 2-allyl-2-ethylmalonate

e To a solution of sodium ethoxide, prepared by dissolving sodium metal in anhydrous ethanol,
add diethyl malonate dropwise at 0 °C under an inert atmosphere.

« After stirring for 30 minutes, add allyl bromide dropwise and allow the reaction to warm to
room temperature and stir overnight.

» Repeat the process using ethyl bromide to introduce the ethyl group.
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e Quench the reaction with water and extract the product with diethyl ether.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by vacuum distillation to yield diethyl 2-allyl-2-ethylmalonate.
Step 2: Synthesis of Ethyl 2-ethylhex-5-enoate

o Reflux the diethyl 2-allyl-2-ethylmalonate with a solution of potassium hydroxide in ethanol to
saponify the esters.

 Acidify the reaction mixture with hydrochloric acid to precipitate the dicarboxylic acid.
» Heat the isolated dicarboxylic acid to effect decarboxylation, yielding 2-ethylhex-5-enoic acid.

 Esterify the resulting carboxylic acid using ethanol under acidic conditions (e.g., with a
catalytic amount of sulfuric acid) to produce ethyl 2-ethylhex-5-enoate.

Step 3: Synthesis of 2-Ethylhex-5-en-1-ol

e To a suspension of lithium aluminum hydride in anhydrous diethyl ether at 0 °C, add a
solution of ethyl 2-ethylhex-5-enoate in diethyl ether dropwise.

 After the addition is complete, allow the reaction to stir at room temperature for several
hours.

o Carefully quench the reaction by the sequential addition of water and a sodium hydroxide
solution.

« Filter the resulting precipitate and extract the filtrate with diethyl ether.

e Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure.

» Purify the crude alcohol by fractional distillation to obtain 2-Ethylhex-5-en-1-ol.
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Step 1: Malonic Ester Alkylation
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Caption: Proposed synthetic workflow for 2-Ethylhex-5-en-1-ol.

Potential Biological Activity and Signaling Pathways

There is no published data on the biological activity or signaling pathways of 2-Ethylhex-5-en-
1-ol. However, the biological effects of its saturated analog, 2-ethylhexanol, and other
unsaturated alcohols have been studied, which may provide some indication of its potential
biological profile.

Context from Structurally Related Compounds

o 2-Ethylhexanol: This widely used industrial chemical has been shown to exhibit low to
moderate toxicity. It can cause skin and respiratory irritation.[2][3][4] Of particular note for
drug development professionals is its reported developmental toxicity, which is thought to be
mediated by its metabolite, 2-ethylhexanoic acid.[2] This metabolite is known to be a
peroxisome proliferator-activated receptor alpha (PPARQ) agonist.[5]

o Unsaturated Alcohols: Some unsaturated alcohols have been reported to possess
antimicrobial properties. The presence of a double bond can influence the molecule's
interaction with biological membranes.

Hypothetical Metabolic Pathway and Toxicity Mechanism
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Based on the known metabolism of 2-ethylhexanol, it is plausible that 2-Ethylhex-5-en-1-ol
could be metabolized in vivo via oxidation of the primary alcohol to an aldehyde and
subsequently to a carboxylic acid, 2-ethylhex-5-enoic acid. This metabolite, being a structural
analog of 2-ethylhexanoic acid, could potentially interact with cellular targets such as PPARQ,

leading to downstream biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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